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Compound of Interest

Compound Name: Methoxytrityl-N-PEG12-TFP ester

Cat. No.: B1469871 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Methoxytrityl-N-PEG12-TFP ester, a specialized PEG linker. While a specific Safety

Data Sheet (SDS) for this compound is not publicly available, the following procedures are

based on data from chemically similar TFP esters and PEGylated molecules, offering a robust

framework for safe operational and disposal plans.

Key Compound Characteristics
Methoxytrityl-N-PEG12-TFP ester is a bifunctional molecule featuring a methoxytrityl group,

which is an acid-labile protecting group for an amine, and a tetrafluorophenyl (TFP) ester,

which is reactive towards primary amines.[1] The PEG12 spacer enhances water solubility and

provides flexibility.[1][2]
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Property Value Source

Molecular Formula C53F4H71NO15 [3]

Molecular Weight 1038.12 g/mol [3]

Flash Point (estimated) ~450.9 ± 34.3 °C [1]

Boiling Point (estimated) ~821.9 ± 65.0 °C at 760 mmHg [1]

Key Reactivity
TFP ester reacts with primary

amines (pH 7.5-8.0).[1][2]

Protective Group
Methoxytrityl is removed by

mild acid.[1]

Note: Flash point and boiling point are estimated based on the similar compound Methoxytrityl-

N-PEG8-TFP ester.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any specific laboratory procedure.[4]

However, the following PPE is recommended as a minimum standard when handling

Methoxytrityl-N-PEG12-TFP ester and similar compounds.
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PPE Category Specification Rationale

Eye and Face Protection
Tightly sealed safety goggles

or a face shield.[4]

Protects against potential

splashes and airborne

particles.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile).[4] For

extended contact, consider

double-gloving or using

heavier-duty gloves.

Prevents skin contact with the

chemical, which may cause

irritation.

Body Protection
A lab coat or other suitable

protective clothing.[4]

Shields skin and personal

clothing from spills.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[4] If dust or aerosols

may be generated, a respirator

approved by relevant

government standards should

be worn.[4]

Minimizes the risk of inhaling

the compound, which may

cause respiratory irritation.

Operational Plan: Handling and Storage
The TFP ester moiety in this compound is moisture-sensitive.[5] Proper handling and storage

are crucial to maintain its reactivity.

Storage
Store at -20°C in a dry, well-ventilated place.[5][6]

Keep the container tightly sealed and, if possible, under an inert atmosphere (e.g., argon or

nitrogen).[5]

PEGylated compounds can be hygroscopic; care should be taken to minimize exposure to

air, which can make solid compounds tacky and difficult to handle.[5]
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Always allow the vial to warm to room temperature before opening to prevent moisture

condensation.[5] Prepare stock solutions immediately before use, as the TFP ester can

hydrolyze in the presence of moisture.[5]
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Handling Workflow for Methoxytrityl-N-PEG12-TFP Ester

Preparation

Handling in Fume Hood

Post-Handling

Don Personal Protective Equipment (PPE)

Move container from -20°C storage to desiccator

Ensure safety first

Allow vial to equilibrate to room temperature

Prevents moisture condensation

Open vial under inert atmosphere (e.g., Argon)

Weigh the required amount of the compound

Dissolve in a dry, water-miscible organic solvent (e.g., DMSO, DMF)

TFP esters are moisture-sensitive

Use the freshly prepared solution immediately for conjugation

Avoid hydrolysis

Seal the vial tightly under inert atmosphere

Return to -20°C storage

Dispose of waste according to protocol

Clean work area and remove PPE

Click to download full resolution via product page

Caption: A workflow for the safe handling of moisture-sensitive TFP esters.
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Experimental Protocol: Protein Conjugation
This protocol provides a general methodology for conjugating Methoxytrityl-N-PEG12-TFP
ester to a primary amine-containing molecule, such as a protein. The TFP ester reacts with

primary amines at a pH of 7.5-8.0 to form a stable amide bond.[1][2]

Materials:

Methoxytrityl-N-PEG12-TFP ester

Protein or other amine-containing molecule in a non-amine-containing buffer (e.g., PBS,

HEPES, borate buffer) at pH 7.5-8.0.

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

Prepare Protein Solution: Ensure the protein is in an appropriate amine-free buffer at the

desired concentration.

Prepare TFP Ester Stock Solution: Immediately before use, prepare a stock solution (e.g., 10

mM) of Methoxytrityl-N-PEG12-TFP ester in anhydrous DMSO or DMF.

Conjugation Reaction:

Add the TFP ester stock solution to the protein sample. The molar excess of the TFP ester

will depend on the protein concentration and the desired degree of labeling. A 10- to 20-

fold molar excess is a common starting point.

Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight. Reaction

times may need optimization.

Quench Reaction: Add quenching buffer to the reaction mixture to a final concentration of 50-

100 mM to consume any unreacted TFP ester. Incubate for 15-30 minutes at room

temperature.
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Purification: Remove excess reagent and byproducts from the conjugated protein using

standard methods such as dialysis, size exclusion chromatography, or spin filtration.

(Optional) Methoxytrityl Group Removal: If the terminal amine needs to be deprotected, the

methoxytrityl group can be cleaved under mild acidic conditions, for example, by treatment

with trifluoroacetic acid.[1] This step should be performed with appropriate controls and

purification.
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Protein Conjugation Workflow

Reactant Preparation

Conjugation

Purification & Deprotection

Prepare protein in
amine-free buffer

(pH 7.5-8.0)

Add TFP ester solution to protein solution

Prepare fresh stock solution of
Methoxytrityl-N-PEG12-TFP ester

in anhydrous DMSO/DMF

Incubate at room temperature or 4°C

Reaction proceeds

Add quenching buffer (e.g., Tris-HCl)

Stops the reaction

Purify the conjugate
(e.g., Dialysis, SEC)

Optional: Cleave Methoxytrityl group
with mild acid

If deprotection is needed

Final purified conjugate
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Caption: A step-by-step workflow for protein conjugation using a TFP ester.
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Disposal Plan
The generation of waste should be minimized wherever possible.[4]

Unused Product and Residues: This material and its container should be disposed of as

special waste.[4] Arrange for disposal by a licensed disposal company, in consultation with

local waste disposal authorities and in accordance with national and regional regulations.[4]

Empty Containers: Empty containers may retain some product residues and should be

treated as special waste.[4]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

chemical waste.

Do not allow the material to enter drains or water courses. While polyethylene glycol itself is

biodegradable, the derivatized compound's environmental impact is not fully known.

First Aid Measures
The following first aid measures are based on general guidance for TFP ester compounds.

In case of eye contact: Rinse cautiously with water for several minutes.[4] Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

In case of skin contact: Rinse skin with plenty of water.[4] If skin irritation occurs, get medical

advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing. If you feel unwell,

seek medical advice.[4]

If swallowed: Rinse mouth. Do NOT induce vomiting. If you feel unwell, seek medical advice.

[4]

By adhering to these safety protocols and operational plans, researchers can confidently and

safely incorporate Methoxytrityl-N-PEG12-TFP ester into their workflows, fostering a secure

and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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